Cas no 2034415-90-0 (N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-3-phenylpropanamide)

• Product Name: N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-3-phenylpropanamide
• CAS No: 2034415-90-0
• MF: C₁₇H₁₉N₃O₂
• MW: 297.3517
• CID: 5352413
• Update Time: 2025-05-21

N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-oxo-5,6,7,8-tetrahydro-2H-cinnolin-6-yl)-3-phenylpropanamide
• N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-3-phenylpropanamide

• Inchi： 1S/C17H19N3O2/c21-16(9-6-12-4-2-1-3-5-12)18-14-7-8-15-13(10-14)11-17(22)20-19-15/h1-5,11,14H,6-10H2,(H,18,21)(H,20,22)
• InChI Key： YMMGGVZKLDSOIQ-UHFFFAOYSA-N
• SMILES： O=C(C([H])([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])N([H])C1([H])C([H])([H])C2=C([H])C(N([H])N=C2C([H])([H])C1([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 504
• XLogP3: 1.2
• Topological Polar Surface Area: 70.6

Additional information on N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-3-phenylpropanamide

Comprehensive Guide to N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-3-phenylpropanamide (CAS No. 2034415-90-0)

N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-3-phenylpropanamide (CAS No. 2034415-90-0) is a specialized organic compound that has garnered significant interest in pharmaceutical and biochemical research. This compound, with its unique hexahydrocinnolin core and phenylpropanamide side chain, presents intriguing structural features that make it a subject of study in drug discovery and medicinal chemistry. Researchers are particularly interested in its potential as a bioactive scaffold for developing novel therapeutic agents.

The molecular structure of N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-3-phenylpropanamide combines a partially saturated cinnoline ring system with an amide linkage to a 3-phenylpropanoic acid derivative. This combination creates a molecule with balanced lipophilic and hydrophilic properties, which is crucial for drug-like characteristics and biological membrane permeability. The presence of the 3-oxo group in the cinnoline ring adds hydrogen bonding capability, potentially enhancing target binding interactions.

Recent studies have explored the pharmacological potential of N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-3-phenylpropanamide derivatives, particularly in the context of enzyme inhibition and receptor modulation. The compound's structural features resemble known pharmacophores for various biological targets, making it a promising candidate for further investigation. In computational drug design, molecules containing the hexahydrocinnolin moiety have shown interesting docking scores against several disease-relevant proteins.

The synthesis of N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-3-phenylpropanamide typically involves multi-step organic transformations, starting from readily available precursors. Key steps often include the construction of the hexahydrocinnolin core followed by amide coupling with 3-phenylpropanoic acid derivatives. Researchers have developed various synthetic routes to optimize yield and purity, with some methods employing green chemistry principles to reduce environmental impact.

In the context of current research trends, N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-3-phenylpropanamide aligns with the growing interest in nitrogen-containing heterocycles as privileged structures in medicinal chemistry. The compound's molecular diversity allows for extensive structural modifications, enabling the exploration of structure-activity relationships (SAR) for various biological targets. This flexibility makes it particularly valuable in fragment-based drug discovery approaches.

Analytical characterization of N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-3-phenylpropanamide typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography when suitable crystals can be obtained. These methods confirm the compound's structure and purity, which are essential for reliable biological testing. The compound's physicochemical properties, including solubility, stability, and partition coefficients, are routinely measured to assess its drug development potential.

The pharmaceutical industry's current focus on targeted therapies and personalized medicine has increased demand for novel chemical entities like N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-3-phenylpropanamide. Its structural features may offer advantages in developing selective inhibitors or allosteric modulators with reduced off-target effects. Additionally, the compound's potential applications extend to chemical biology as a tool for probing biological systems.

From a commercial perspective, N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-3-phenylpropanamide serves as an important research chemical for academic and industrial laboratories. Suppliers typically offer the compound in various quantities, with purity levels suitable for different research applications. The growing interest in cinnoline derivatives as therapeutic agents has created a steady market for this and related compounds.

Safety considerations for handling N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-3-phenylpropanamide follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, researchers should employ appropriate personal protective equipment and work in well-ventilated areas. Proper storage conditions typically recommend protection from moisture and extreme temperatures to maintain compound stability.

Future research directions for N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-3-phenylpropanamide may include exploration of its biological activity spectrum, optimization of its pharmacokinetic properties, and development of more efficient synthetic routes. The compound's versatility makes it a valuable asset in the ongoing search for new small molecule therapeutics addressing unmet medical needs.

In conclusion, N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)-3-phenylpropanamide (CAS No. 2034415-90-0) represents an important chemical entity in modern drug discovery. Its unique structural features, combined with the growing understanding of cinnoline-based pharmacophores, position this compound as a promising subject for continued research and development in medicinal chemistry and related fields.